N-(4-fluorobenzyl)-N'-mesitylethanediamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-N'-(2,4,6-trimethylphenyl)oxamide
• InChI: InChI=1S/C18H19FN2O2/c1-11-8-12(2)16(13(3)9-11)21-18(23)17(22)20-10-14-4-6-15(19)7-5-14/h4-9H,10H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: YHOIYTDLHDAORP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C(=O)NCC2=CC=C(C=C2)F)C
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-(4-fluorobenzyl)-N'-mesitylethanediamide, also known as FMEDA, is a chemical compound that has gained attention in the scientific community due to its potential use in various research applications. This compound is a member of the amide family and is synthesized through a multi-step process involving several chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-fluorobenzyl)-N'-mesitylethanediamide is not fully understood, but it is believed to interact with metal ions and proteins in a manner that affects their structure and function. This interaction may lead to changes in the biochemical and physiological processes that these molecules are involved in.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the ability to inhibit the growth of cancer cells and to induce apoptosis in these cells. It has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-fluorobenzyl)-N'-mesitylethanediamide in lab experiments is its ability to interact with metal ions and proteins in a specific manner, which may allow researchers to study these molecules in greater detail. However, there are also limitations to its use, including its potential toxicity and the need for specialized equipment and expertise to handle and analyze this compound.

Future Directions

There are many future directions for research involving N-(4-fluorobenzyl)-N'-mesitylethanediamide, including the development of new drugs that target specific proteins or metal ions, the use of this compound as a tool for studying protein structure and function, and the investigation of its potential use in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and to identify its potential applications in various scientific fields.
In conclusion, this compound is a chemical compound that has gained attention in the scientific community due to its unique properties and potential use in various research applications. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific fields.

Scientific Research Applications

N-(4-fluorobenzyl)-N'-mesitylethanediamide has been used in various scientific research applications due to its unique properties. It has been found to have potential as a ligand for metal ion sensors, as well as a precursor for the synthesis of other amide compounds. This compound has also been studied for its potential use in the development of new drugs and as a tool for studying the structure and function of proteins.